Cas no 2138574-28-2 (3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine)

3-(1-Cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine is a fluorinated pyrazole derivative with a cyclopropyl-substituted ethyl side chain, offering unique structural features for applications in medicinal chemistry and agrochemical research. The presence of a fluorine atom enhances its metabolic stability and binding affinity, while the cyclopropyl group contributes to steric and electronic modulation. This compound serves as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and pesticidal agents. Its well-defined molecular structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. High purity and consistent quality ensure reliable performance in research and industrial applications.
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine structure
2138574-28-2 structure
Product Name:3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
CAS No:2138574-28-2
MF:C9H14FN3
MW:183.225965023041
CID:5834852
PubChem ID:165499266
Update Time:2025-05-24

3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
    • 2138574-28-2
    • EN300-1149807
    • Inchi: 1S/C9H14FN3/c1-5(6-3-4-6)8-7(10)9(11)13(2)12-8/h5-6H,3-4,11H2,1-2H3
    • InChI Key: QSIGVSNXFQLPNN-UHFFFAOYSA-N
    • SMILES: FC1=C(N)N(C)N=C1C(C)C1CC1

Computed Properties

  • Exact Mass: 183.11717562g/mol
  • Monoisotopic Mass: 183.11717562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.8Ų

3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1149807-0.05g
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
2138574-28-2 95%
0.05g
$1129.0 2023-10-25
Enamine
EN300-1149807-0.1g
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
2138574-28-2 95%
0.1g
$1183.0 2023-10-25
Enamine
EN300-1149807-0.25g
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
2138574-28-2 95%
0.25g
$1235.0 2023-10-25
Enamine
EN300-1149807-0.5g
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
2138574-28-2 95%
0.5g
$1289.0 2023-10-25
Enamine
EN300-1149807-1.0g
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
2138574-28-2
1g
$1643.0 2023-06-09
Enamine
EN300-1149807-2.5g
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
2138574-28-2 95%
2.5g
$2631.0 2023-10-25
Enamine
EN300-1149807-5.0g
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
2138574-28-2
5g
$4764.0 2023-06-09
Enamine
EN300-1149807-10.0g
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
2138574-28-2
10g
$7065.0 2023-06-09
Enamine
EN300-1149807-1g
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
2138574-28-2 95%
1g
$1343.0 2023-10-25
Enamine
EN300-1149807-5g
3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
2138574-28-2 95%
5g
$3894.0 2023-10-25

Additional information on 3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138574-28-2): Properties, Applications, and Industry Insights

The compound 3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138574-28-2) is a fluorinated pyrazole derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C9H14FN3, this heterocyclic amine combines a cyclopropyl-ethyl side chain with a fluoro-substituted pyrazole core, offering versatile reactivity. Its amine functionality at the 5-position and methyl group at the 1-position make it a valuable intermediate for designing bioactive molecules.

Recent studies highlight the growing demand for fluorinated pyrazole compounds in drug discovery, as fluorine atoms enhance metabolic stability and membrane permeability. The CAS 2138574-28-2 compound aligns with trends in fragment-based drug design, where researchers seek modular building blocks for kinase inhibitors or GPCR-targeted therapies. Its cyclopropyl moiety is particularly noteworthy, as this rigid structure is frequently employed to constrain molecular conformations in lead optimization.

In agrochemical applications, 3-(1-cyclopropylethyl)-4-fluoro-1H-pyrazol-5-amine derivatives show promise as precursors for novel pesticides. The fluoro-pyrazole scaffold is known to interact with insect GABA receptors, while the cyclopropyl group may improve soil persistence. Regulatory shifts toward low-environmental-impact pesticides have increased interest in such structurally innovative compounds, though full toxicological profiles remain under investigation.

Synthetic routes to CAS 2138574-28-2 typically involve multi-step sequences starting from fluoroacetylacetone derivatives, followed by cyclocondensation with hydrazines and subsequent N-alkylation. Recent patents describe improved yields through microwave-assisted synthesis, reflecting industry efforts to optimize production. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound’s purity, with the 19F NMR signal around -120 ppm serving as a distinctive fingerprint.

The compound’s physicochemical properties—including a calculated LogP of 1.8 and polar surface area of 41 Ų—suggest moderate lipophilicity suitable for blood-brain barrier penetration. These traits correlate with rising searches for CNS-active small molecules and bioisosteric replacements in medicinal chemistry forums. Researchers also note its potential as a hydrogen bond donor/acceptor in molecular docking studies.

Market analysts observe increased procurement of 2138574-28-2 by contract research organizations specializing in fragment screening libraries. This aligns with pharmaceutical industry priorities to expand diverse chemical space exploration. Stability studies indicate the compound remains stable under inert atmospheres but may require protection from prolonged light exposure due to its photosensitive amine group.

Environmental fate assessments of related fluoroalkyl pyrazoles show moderate biodegradability, prompting development of green chemistry synthetic pathways. The cyclopropyl-ethyl side chain in 3-(1-cyclopropylethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine may influence hydrolytic degradation rates, a key consideration for benign-by-design initiatives gaining traction in EU REACH regulations.

Academic publications increasingly reference this CAS number in studies of allosteric modulator scaffolds, particularly for neurological targets. Its structural similarity to known TRPV1 channel ligands has spurred investigations into pain management applications, though no clinical candidates have yet been disclosed. The compound’s methyl-pyrazole core also appears in several cancer immunotherapy patent applications.

Supply chain data reveals that CAS 2138574-28-2 is primarily manufactured by specialized fine chemical producers in China and India, with purity grades ranging from 95% to 99.5% for research use. Quality control challenges include minimizing regioisomeric impurities during the fluorination step, a common pain point discussed in process chemistry webinars.

Future directions may explore the compound’s utility in proteolysis targeting chimeras (PROTACs) or as a cryo-EM microscopy ligand due to its balanced hydrophilicity/lipophilicity profile. As the pharmaceutical industry prioritizes three-dimensional molecular complexity, the sp3-rich character of this pyrazole derivative positions it as a compelling case study in contemporary lead compound development.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.